4-chloro-N-(cyanomethyl)-N-cyclopropyl-2-fluorobenzamide
Overview
Description
4-chloro-N-(cyanomethyl)-N-cyclopropyl-2-fluorobenzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzamides and is known for its ability to modulate various biological pathways.
Mechanism of Action
The mechanism of action of 4-chloro-N-(cyanomethyl)-N-cyclopropyl-2-fluorobenzamide involves the modulation of various biological pathways. This compound has been found to inhibit the activity of certain enzymes and proteins that play a key role in the development and progression of various diseases.
Biochemical and physiological effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been found to regulate the expression of various genes, modulate the activity of certain enzymes and proteins, and affect the function of various cellular pathways.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 4-chloro-N-(cyanomethyl)-N-cyclopropyl-2-fluorobenzamide in lab experiments is its ability to modulate various biological pathways. This compound has shown promising results in the treatment of various diseases, making it a valuable tool for scientific research. However, one of the limitations of using this compound is its potential toxicity. It is important to use this compound under controlled conditions to minimize any potential adverse effects.
Future Directions
There are several future directions for research on 4-chloro-N-(cyanomethyl)-N-cyclopropyl-2-fluorobenzamide. One of the areas of interest is the development of new therapeutic applications for this compound. Researchers are also exploring the potential use of this compound in combination with other drugs to enhance its therapeutic effects. Additionally, there is ongoing research on the safety and toxicity of this compound, which will help to determine its suitability for clinical use.
Synthesis Methods
The synthesis of 4-chloro-N-(cyanomethyl)-N-cyclopropyl-2-fluorobenzamide involves the reaction of 4-chloro-N-cyclopropyl-2-fluorobenzamide with cyanomethyl lithium in the presence of a suitable solvent. The reaction is carried out under controlled conditions, and the product is purified using standard techniques.
Scientific Research Applications
The potential therapeutic applications of 4-chloro-N-(cyanomethyl)-N-cyclopropyl-2-fluorobenzamide have been extensively studied in scientific research. This compound has been found to exhibit anti-inflammatory, anti-cancer, and anti-viral properties. It has also shown promising results in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease.
properties
IUPAC Name |
4-chloro-N-(cyanomethyl)-N-cyclopropyl-2-fluorobenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10ClFN2O/c13-8-1-4-10(11(14)7-8)12(17)16(6-5-15)9-2-3-9/h1,4,7,9H,2-3,6H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VQVUGPADAJWNBE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1N(CC#N)C(=O)C2=C(C=C(C=C2)Cl)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10ClFN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.67 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N1-(benzo[d]thiazol-2-yl)-N2-(2-ethoxyphenyl)oxalamide](/img/structure/B2516577.png)
![ethyl 2-benzamido-3-cyano-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate](/img/structure/B2516581.png)
![1-(6-cyclopropylpyridazin-3-yl)-N-[(1H-indol-3-yl)methyl]piperidine-3-carboxamide](/img/structure/B2516582.png)
![N-(3-chloro-4-methoxyphenyl)-3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinoline-9-sulfonamide](/img/structure/B2516585.png)
![4-methyl-N-[3-(6-morpholin-4-ylpyridazin-3-yl)phenyl]benzenesulfonamide](/img/structure/B2516589.png)
![Ethyl 4-(2-((3-(4-fluorophenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetyl)piperazine-1-carboxylate](/img/structure/B2516591.png)
![Methyl 5-{[(3-methoxyphenyl)amino]methyl}furan-2-carboxylate](/img/structure/B2516594.png)
![N-[2-amino-6-oxo-4-(trifluoromethyl)-1(6H)-pyrimidinyl]-N-(phenylsulfonyl)benzenesulfonamide](/img/structure/B2516596.png)
